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Compound of Interest

Compound Name: 2-Aminocyclopentanol

Cat. No.: B113218

An In-depth Technical Guide on the Stereochemistry of Aminocyclopentanols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aminocyclopentanols are a pivotal class of chiral molecules in medicinal chemistry and drug
development. Their rigid cyclopentane core, functionalized with amino and hydroxyl groups,
serves as a valuable scaffold for creating complex, biologically active compounds. The spatial
arrangement, or stereochemistry, of these functional groups is of paramount importance, as it
dictates how the molecule interacts with chiral biological targets like enzymes and receptors.[1]
Consequently, different stereocisomers of the same aminocyclopentanol can exhibit vastly
different pharmacological activities, with one isomer providing a desired therapeutic effect while
others may be inactive or even toxic.[1][2]

This guide provides a comprehensive exploration of the stereochemistry of
aminocyclopentanols, covering their isomeric forms, conformational analysis, stereoselective
synthesis, and analytical characterization. A notable example highlighting the significance of
this chemical class is the use of the (1R,3S)-3-aminocyclopentanol isomer as a key
intermediate in the synthesis of the anti-HIV drug Bictegravir.[1][3]

Stereoisomers of 3-Aminocyclopentanol
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The structure of 3-aminocyclopentanol contains two chiral centers, which gives rise to four
possible stereoisomers. These isomers can be categorized into two pairs of enantiomers (non-
superimposable mirror images) and can also be classified based on the relative orientation of
the amino and hydroxyl groups.

o Cis Isomers: The amino and hydroxyl groups are on the same face of the cyclopentane ring.
The two cis enantiomers are (1S,3S) and (1R,3R).

e Trans Isomers: The amino and hydroxyl groups are on opposite faces of the ring. The two
trans enantiomers are (1R,3S) and (1S,3R).

The relationship between these isomers is crucial for understanding their distinct chemical and
biological properties.[2] Diastereomers (stereoisomers that are not mirror images), such as the
cis and trans pairs, have different physical properties, which allows for their separation by
techniques like chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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